Cas no 312601-70-0 (4-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 4-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 312601-70-0
• MF: C₁₁H₈ClN₃O₄
• MW: 281.651921272278
• MDL: MFCD01114902
• CID: 3058944
• PubChem ID: 840117
• Update Time: 2025-11-02

4-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-chloro-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• 4-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• MMA60170
• 4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzoic acid
• 4-[(4-chloro-3-nitropyrazol-1-yl)methyl]benzoic acid
• AK-968/37166226
• STK298457
• AKOS000308438
• EN300-228597
• SR-01000086547
• 312601-70-0
• MFCD01114902
• SR-01000086547-1
• Oprea1_704512
• 4-[(4-chloro-3-nitro-1H-pyrazol-1-yl)methyl]benzoicacid
• CS-0240477
• EU-0083760
• 4-({4-chloro-3-nitro-1H-pyrazol-1-yl}methyl)benzoicacid
• BBL037826

• MDL： MFCD01114902
• Inchi： 1S/C11H8ClN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-1-3-8(4-2-7)11(16)17/h1-4,6H,5H2,(H,16,17)
• InChI Key： NDPOIGJDZZNZNU-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 281.0203334Da
• Monoisotopic Mass: 281.0203334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(4-chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid

4-(4-Chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic Acid: A Comprehensive Overview of Its Properties and Applications

4-(4-Chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 312601-70-0) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole and benzoic acid moieties, exhibits a range of intriguing chemical properties that make it valuable for various applications. In this article, we delve into the molecular structure, synthesis, and potential uses of this compound, while also addressing frequently asked questions and trending topics in the scientific community.

The molecular formula of 4-(4-Chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid is C₁₁H₈ClN₃O₄, with a molecular weight of 281.65 g/mol. The compound features a chloro-nitro-pyrazole group attached to a methylbenzoic acid backbone, which contributes to its reactivity and versatility. Researchers often explore its potential as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Its structural uniqueness has led to investigations into its role as a building block for heterocyclic compounds, which are prevalent in drug discovery.

One of the most frequently searched questions about 4-(4-Chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid revolves around its synthesis. The compound is typically synthesized through a multi-step process involving the reaction of 4-chloro-3-nitro-1H-pyrazole with methyl 4-(bromomethyl)benzoate, followed by hydrolysis to yield the final product. This method is favored for its efficiency and scalability, making it a popular choice in industrial and academic settings. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes, aligning with global sustainability trends.

The applications of 4-(4-Chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid extend beyond its role as a synthetic intermediate. In the pharmaceutical industry, it has been investigated for its potential as a precursor to bioactive molecules with antimicrobial or anti-inflammatory properties. Additionally, its nitro and chloro functional groups make it a candidate for further derivatization, enabling the creation of novel compounds with tailored properties. The agrochemical sector has also shown interest in this compound for developing new pesticides and herbicides, given the growing demand for crop protection solutions.

From a market perspective, the demand for 4-(4-Chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid is expected to rise, driven by its versatility and the expanding applications of pyrazole derivatives. The compound's compatibility with modern high-throughput screening techniques further enhances its appeal in drug discovery pipelines. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in research and development efforts.

In conclusion, 4-(4-Chloro-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 312601-70-0) stands out as a multifaceted compound with significant promise in both pharmaceutical and agrochemical fields. Its unique structure, coupled with its synthetic accessibility, positions it as a valuable asset for researchers and industries alike. By staying abreast of emerging trends and leveraging its chemical properties, scientists can unlock new possibilities for this remarkable molecule.